Cas no 379253-10-8 (3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole)

• Product Name: 3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole
• CAS No: 379253-10-8
• MF: C₁₇H₁₅ClN₂O₂
• MW: 314.766203165054
• CID: 6001238
• PubChem ID: 4326364
• Update Time: 2025-05-20

3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole
• 1H-Indole, 3-[1-(2-chlorophenyl)-2-nitroethyl]-2-methyl-
• 379253-10-8
• EN300-22840447
• Z56174627
• Oprea1_768878
• 3-[1-(2-chlorophenyl)-2-nitroethyl]-2-methyl-1H-indole
• NSC820293
• Oprea1_822436
• AKOS000808346
• NSC-820293
• AKOS016290524
• UPCMLD0ENAT5466149:001
• AF-399/40826373

• Inchi： 1S/C17H15ClN2O2/c1-11-17(13-7-3-5-9-16(13)19-11)14(10-20(21)22)12-6-2-4-8-15(12)18/h2-9,14,19H,10H2,1H3
• InChI Key： LMDVLFAILQUHES-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(C2=CC=CC=C2Cl)C[N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 314.0822054g/mol
• Monoisotopic Mass: 314.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Melting Point: 121 °C
• Boiling Point: 510.8±50.0 °C(Predicted)
• pka: 7.66±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole

Introduction to 3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole (CAS No. 379253-10-8)

3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 379253-10-8, belongs to the class of indole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole features a complex arrangement of functional groups, including a nitro group and a chloro-substituted phenyl ring. These structural elements contribute to its unique chemical properties and biological interactions, making it a subject of interest for researchers exploring novel pharmacological targets.

In recent years, the study of indole derivatives has seen remarkable advancements, particularly in understanding their role in modulating various biological pathways. The presence of the nitro group in 3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole suggests potential reactivity that could be exploited for drug design. This reactivity is often harnessed in the development of compounds that can interact with biological macromolecules such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Indole derivatives have been extensively studied for their ability to cross the blood-brain barrier and exert effects on central nervous system (CNS) functions. The specific substitution pattern in 3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole may enhance its ability to interact with CNS targets, offering a promising avenue for developing new therapeutic strategies.

The synthesis of 3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloro-substituted phenyl ring and the nitro group necessitate careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently.

Evaluation of the pharmacological properties of 3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole has revealed intriguing results in preclinical studies. These studies have focused on assessing its binding affinity to various biological targets, including neurotransmitter receptors and enzymes involved in signal transduction pathways. The compound has shown promising activity in models of pain modulation and neuroprotection, suggesting its potential as a lead compound for further development.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of 3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole with target proteins, providing valuable insights into its mechanism of action. These computational approaches complement experimental data, enabling researchers to design more effective derivatives with optimized pharmacological profiles.

In conclusion, 3-{1-(2-chlorophenyl)-2-nitroethyl}-2-methyl-1H-indole (CAS No. 379253-10-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for indole derivatives, compounds like this one are poised to play a crucial role in the development of next-generation pharmaceuticals.